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Compound of Interest

Compound Name: PEG 23 lauryl ether

Cat. No.: B15546263

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers, scientists, and drug development professionals encountering
interference from the non-ionic surfactant Brij 35 in UV-Vis spectrophotometry.

Frequently Asked Questions (FAQS)

Q1: What is Brij 35 and why is it used in my samples?

Al: Brij 35, also known as Polyoxyethylene (23) lauryl ether, is a non-ionic surfactant.[1][2] It is
widely used in biochemical and pharmaceutical applications to:

Solubilize membrane proteins.[2]

Enhance the dissolution and solubility of poorly soluble drugs.[3]

Act as a stabilizing agent in formulations.[3]

Serve as an additive in enzyme assays and chromatography.[2]
Q2: How does Brij 35 interfere with UV-Vis spectrophotometry?
A2: Brij 35 can interfere with UV-Vis measurements in several ways:

o Direct Absorbance: Brij 35 itself exhibits absorbance in the low UV region (below 250 nm),
which can overlap with the absorbance spectrum of the analyte of interest.[4][5]
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 Light Scattering: Above its Critical Micelle Concentration (CMC), Brij 35 forms micelles that
can scatter light, leading to artificially high absorbance readings.[6]

e Analyte Interaction: Micelles can encapsulate the analyte, potentially altering its molar
absorptivity and causing shifts in the absorption maximum (Amax).[7]

Q3: What is the Critical Micelle Concentration (CMC) of Brij 35 and why is it important?

A3: The CMC is the concentration at which surfactant monomers begin to self-assemble into
micelles. For Brij 35, the CMC is approximately 0.05-0.1 mM.[1][2] This value is crucial
because interference from light scattering becomes more significant at concentrations above
the CMC.[6] Working below the CMC, when possible, can minimize this interference.

Troubleshooting Guide

This guide addresses common issues encountered when Brij 35 is present in samples for UV-
Vis analysis.

Issue 1: High background absorbance in the low UV
range.

This is often due to the intrinsic absorbance of Brij 35.

Logical Troubleshooting Workflow
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Troubleshooting High Background Absorbance

High Background at Low UV?

Is Brij 35 concentration known?

Yes / Low No / High

Work below CMC if possible Concentration is above CMC or unknown

'

Use a matched blank with Brij 35

Is blank correction sufficient?

Problem Solved Consider Brij 35 removal
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/Protocolz Detergent Removal Resin\

Start: Sample with Brij 35

Equilibrate Resin

Load Sample onto Resin

Incubate (10-15 min)

Centrifuge to Elute

End: Brij 35-depleted sample
o /

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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